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Compound of Interest

Compound Name: E235

Cat. No.: B15583110

Technical Support Center: E235 Natamycin

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for handling, storing, and utilizing E235
Natamycin powder in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What is E235 Natamycin and what is its primary mechanism of action?

Al: Natamycin (also known as pimaricin) is a naturally occurring polyene macrolide antifungal
compound produced by the fermentation of Streptomyces natalensis.[1][2] Its primary
mechanism of action involves binding specifically and irreversibly to ergosterol, a critical
component of fungal cell membranes.[3][4] Unlike some other polyene antifungals, Natamycin
inhibits fungal growth without causing membrane permeabilization, which contributes to its low
toxicity profile in mammalian cells that contain cholesterol instead of ergosterol.[4][5]

Q2: What are the recommended storage conditions for Natamycin powder and its solutions?
A2: Proper storage is crucial to maintain the stability and efficacy of Natamycin.

o Powder: Store Natamycin powder in a cool, dry, and dark place, protected from light and
moisture.[1][6] The recommended temperature is typically between 2-8°C[5] or below
25°CJ[1]. The shelf life in unopened packaging is around 24 months.[1]
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e Stock Solutions: For stock solutions prepared in solvents like DMSO, it is best to store them
in small aliquots at -20°C and protect them from light.[5] It is important to avoid repeated
freeze-thaw cycles.[4][5]

e Aqueous Suspensions: Aqueous solutions (suspensions) are relatively stable for up to 14
days when stored in the dark at 4°C.[7][8]

Q3: In which solvents is Natamycin soluble?

A3: Natamycin has very low solubility in water (approximately 40-50 pug/mL).[4][7][9] It is
soluble in certain organic solvents, with dimethyl sulfoxide (DMSQO) and methanol being
commonly used in laboratory settings.[5][10] Its solubility in aqueous solutions can be
enhanced by using co-solvents like methanol or by encapsulation in cyclodextrins.[7]

Q4: What personal protective equipment (PPE) should be used when handling Natamycin
powder?

A4: When handling Natamycin powder, it is important to use appropriate personal protective
equipment to ensure safety. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields.[11]
» Skin Protection: Handle with gloves and wear impervious clothing.[11]

» Respiratory Protection: If exposure limits are exceeded or if dust is generated, use a full-face
respirator.[11]

» General Hygiene: Handle in accordance with good industrial hygiene and safety practices.
Ensure adequate ventilation.[11][12]

Data Presentation

Table 1: Solubility of Natamycin in Various Solvents
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Solvent Solubility pH Temperature Reference
Water ~30-50 pg/mL Neutral 20-25°C [71091[13]
Methanol 0.3% - - [13]
Ethanol 40 ppm - - [13][14]
75% Aqueous Highest Solubility

2.0 30°C [71[10]
Methanol Reported

Dimethylformami
Forms a 1% w/v
de (DMF) / Water 55-75 - [11]

solution
(20:80)

Glacial Acetic

i Soluble - - [1]
Acid

Table 2: Stability of Natamycin under Different Conditions
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Condition

Effect on Stability

Details Reference

pH

Stable in a wide range

Very stable between
pH 4 and 7. Less

[91[15]
stable below pH 3 and

above pH 9.

Light (UV/Fluorescent)

Degradation

An agueous solution

(20 mg/L) was

completely degraded

after 24 hours of [7]
exposure to 1000 Ix
fluorescent light at

4°C.

Temperature (Powder)

Stable at room temp

for years

Can withstand heating
up to 100°C for
several hours with
minimal degradation. [71[15]
Complete inactivation

observed at 121°C for

30 minutes.

Temperature

(Aqueous)

Stable at 50°C for
days

A neutral aqueous
suspension can
tolerate 50°C for

[15]
several days and
boiling for a short

time.

Oxidants (e.g., H202)

Degradation

A 50 ppm solution

showed 24.13%
degradation after 4 [7]
hours of exposure to

hydrogen peroxide.

Experimental Protocols
Protocol 1: Preparation of a Natamycin Stock Solution

© 2025 BenchChem. All rights reserved.

4/12 Tech Support


https://www.foodsweeteners.com/natamycin-e235/
http://www.chihonbio.com/Documents/NATAMYCIN%20STABILITY%20DATA%20SHEET.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595390/
http://www.chihonbio.com/Documents/NATAMYCIN%20STABILITY%20DATA%20SHEET.pdf
http://www.chihonbio.com/Documents/NATAMYCIN%20STABILITY%20DATA%20SHEET.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595390/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

This protocol describes the preparation of a 10 mg/mL stock solution of Natamycin in DMSO,

commonly used for cell culture and antifungal assays.

o Materials:

[e]

[¢]

[¢]

[e]

o

Natamycin powder (E235)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated scale and appropriate weighing tools

Vortex mixer

e Procedure:

. Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of

Natamycin powder.

. Calculate the required volume of DMSO to achieve a final concentration of 10 mg/mL. For

example, for 10 mg of Natamycin, add 1 mL of DMSO.

. Add the DMSO to the vial containing the Natamycin powder.

. Vortex the solution thoroughly until the powder is fully dissolved. Gentle warming in a 37°C

water bath may aid dissolution, but avoid overheating.

. Once dissolved, filter-sterilize the stock solution using a 0.22 pum syringe filter if required

for your application (e.g., cell culture).

. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to prevent contamination and minimize freeze-thaw cycles.

. Store the aliquots at -20°C, protected from light.[5]
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Protocol 2: Antifungal Susceptibility Testing (Agar
Diffusion Assay)

This protocol provides a general method for assessing the antifungal activity of Natamycin
against a specific fungal strain.

e Materials:

o Fungal strain of interest

[¢]

Appropriate agar medium (e.g., Sabouraud Dextrose Agar)

Sterile Petri dishes

o

(¢]

Natamycin stock solution (prepared as in Protocol 1)

[¢]

Sterile paper discs (6 mm diameter)

[¢]

Sterile swabs

Incubator

o

e Procedure:

1. Prepare Inoculum: Grow the fungal strain in a suitable liquid medium. Adjust the
concentration of the fungal spore suspension to a standardized level (e.g., using a
spectrophotometer or hemocytometer).

2. Inoculate Plates: Dip a sterile swab into the fungal suspension and spread it evenly over
the entire surface of the agar plate to create a lawn of growth.

3. Apply Discs: Aseptically place sterile paper discs onto the surface of the inoculated agar
plates.

4. Add Natamycin: Pipette a known volume (e.g., 10 yL) of the Natamycin stock solution (or
a dilution thereof) onto a disc. Use a solvent control (e.g., DMSO) on a separate disc.
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5. Incubation: Incubate the plates at a suitable temperature for fungal growth (e.g., 25-30°C)
for a specified period (e.g., 24-72 hours).

6. Measurement: After incubation, measure the diameter of the clear zone of inhibition
around the Natamycin disc where no fungal growth is observed. A larger diameter
indicates greater antifungal activity.[16]

Troubleshooting Guides
Problem 1: Inconsistent or No Antifungal Activity Observed in Experiments.

This is a common issue that can arise from several factors related to the compound's stability
and handling.
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Inconsistent or No

Antifungal Activity

Was the Natamycin solution
prepared fresh?

es

How was the stock Degradation likely.

solution stored?

from powder.

Correctly
(-20°C, dark)

Improperly
(e.g., room temp, light)

Degradation due to light/
temp. Use a new aliquot
stored at -20°C in the dark.

Did the powder fully
dissolve during preparation?

es

Inaccurate concentration.
Ensure complete dissolution
(vortex/gentle warming).

Is the experimental
medium pH between 4-7?

Natamycin activity is pH-dependent.
Adjust or verify media pH.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for inconsistent Natamycin activity.

Problem 2: High Variability in Minimum Inhibitory Concentration (MIC) Assays.

Prepare a fresh solution
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Variability in MIC values can invalidate results and make data interpretation difficult.

High Variability in MIC Results

Is the fungal inoculum
density standardized?

Inconsistent inoculum leads to
variable MICs. Standardize using
a spectrophotometer or hemocytometer.

Was the Natamycin stock
fully dissolved before dilution?

Inaccurate serial dilutions.
Ensure complete dissolution of
stock before use.

Are positive/negative
controls performing as expected?

Assay setup is flawed. If issues persist, consider
Troubleshoot controls: check inoculum biological variability of the
viability and media preparation. fungal strain.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting variable MIC results.

Problem 3: Fungal Contamination Persists in Cell Culture Despite Using Natamycin.
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This could be due to insufficient concentration, degradation, or the presence of a resistant
fungal strain.

» Verify Concentration: Ensure the final concentration in the culture medium is appropriate
(e.g., a starting point of 5 pug/mL can be tested).[5]

o Check for Degradation: Natamycin is sensitive to light. Ensure culture flasks and plates are
kept in the dark as much as possible (e.g., in the incubator).[5] Prepare fresh Natamycin-
containing medium every 3-4 days.[5]

» Rule out Bacterial Contamination: Natamycin has no effect on bacteria.[9] Confirm the
identity of the contaminant. If it is bacterial, a suitable antibiotic will be needed.

o Consider Resistance: While rare, some fungal strains may exhibit resistance. If
contamination persists, consider testing a higher concentration of Natamycin or using a
different antifungal agent.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Natamycin (E235) | Natural Antifungal Preservative | Food-Grade Supplier [cn-
polylysine.com]

e 2. Food raw material,food preservatives,Natamycin,Nisin, Polylysine, [en.fredabiotech.com]
e 3. benchchem.com [benchchem.com]
e 4. benchchem.com [benchchem.com]
e 5. benchchem.com [benchchem.com]

e 6. Pure Preservatives Food Grade Natamycin E 235 50% Purity from China manufacturer -
Polifar [polifar.com]

e 7. Natamycin: a natural preservative for food applications—a review - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.foodsweeteners.com/natamycin-e235/
https://www.benchchem.com/pdf/Troubleshooting_inconsistent_results_in_Natamycin_antifungal_assays.pdf
https://www.benchchem.com/product/b15583110?utm_src=pdf-custom-synthesis
https://www.cn-polylysine.com/products/natural-antimicrobial/natamycin.html
https://www.cn-polylysine.com/products/natural-antimicrobial/natamycin.html
https://en.fredabiotech.com/products/food_additives/natamycin/natamycin48410.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Studying_Natamycin_s_Effect_on_Fungal_Biofilms.pdf
https://www.benchchem.com/pdf/Troubleshooting_inconsistent_results_in_Natamycin_antifungal_assays.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Using_Natamycin_to_Prevent_Fungal_Contamination_in_Primary_Cell_Lines.pdf
https://www.polifar.com/50-95-FDA-Approved-E235-Natamycin-Powder-Food-Additive-pd47849963.html
https://www.polifar.com/50-95-FDA-Approved-E235-Natamycin-Powder-Food-Additive-pd47849963.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8595390/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

8. researchgate.net [researchgate.net]

9. foodsweeteners.com [foodsweeteners.com]
10. researchgate.net [researchgate.net]

11. echemi.com [echemi.com]

12. sigmaaldrich.com [sigmaaldrich.com]

13. fao.org [fao.org]

14. WO2004105491A1 - Stable aqueous solution of natamycin fungicide - Google Patents
[patents.google.com]

15. chihonbio.com [chihonbio.com]
16. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Best practices for handling and storing E235 Natamycin
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583110#best-practices-for-handling-and-storing-
e235-natamycin-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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